N-butyl-2-nitro-4-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)aniline

• IUPAC Name: N-butyl-2-nitro-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)aniline
• InChI: InChI=1S/C17H17N5O3/c1-2-3-9-19-14-7-6-12(10-15(14)22(23)24)17-20-16(21-25-17)13-5-4-8-18-11-13/h4-8,10-11,19H,2-3,9H2,1H3
• InChI Key: FXGFEFLFGAQSIN-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=C(C=C(C=C1)C2=NC(=NO2)C3=CN=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H17N5O3
• Molecular Weight: 339.3 g/mol

Description

N-butyl-2-nitro-4-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)aniline, also known as BODIPY, is a fluorescent dye that has been widely used in scientific research. It has unique optical properties, such as high quantum yield, photostability, and brightness, which make it an ideal tool for imaging and detecting biological molecules and processes.

Mechanism of Action

N-butyl-2-nitro-4-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)aniline works by absorbing light energy and emitting it at a longer wavelength, which is known as fluorescence. The fluorescence intensity and wavelength can be affected by various factors, such as the local environment, pH, and binding to other molecules. This compound can also be quenched by certain molecules, such as oxygen and heavy metals, which can be used to detect and quantify these molecules.
Biochemical and physiological effects:
This compound is generally considered to be non-toxic and does not affect the biochemical or physiological processes of cells or organisms. However, some studies have suggested that this compound may interfere with certain cellular processes, such as mitochondrial function and cell proliferation, at high concentrations or prolonged exposure.

Advantages and Limitations for Lab Experiments

N-butyl-2-nitro-4-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)aniline has several advantages for lab experiments, such as its high quantum yield, photostability, and brightness, which make it an ideal tool for imaging and detecting biological molecules and processes. However, this compound also has some limitations, such as its sensitivity to pH and quenching by certain molecules, which can affect its fluorescence intensity and wavelength.

Future Directions

There are several future directions for N-butyl-2-nitro-4-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)aniline research, including the development of new synthesis methods, the optimization of imaging techniques, and the application of this compound in new fields, such as drug discovery and environmental monitoring. Some specific areas of research include the development of this compound-based sensors for detecting specific molecules, the use of this compound in super-resolution microscopy, and the application of this compound in cancer diagnosis and treatment.
In conclusion, this compound is a versatile tool for scientific research, with unique optical properties that make it an ideal tool for imaging and detecting biological molecules and processes. Its synthesis, mechanism of action, and applications have been extensively studied, and there are many future directions for this compound research that hold great promise for advancing our understanding of biological systems and developing new diagnostic and therapeutic tools.

Synthesis Methods

N-butyl-2-nitro-4-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)aniline can be synthesized through various methods, including the condensation reaction of 4-nitrobenzene-1,2-diamine and 3-(pyridin-3-yl)-1,2,4-oxadiazole-5-carbaldehyde, followed by the reduction of the nitro group to an amino group with sodium dithionite. The final product can be purified through column chromatography or recrystallization.

Scientific Research Applications

N-butyl-2-nitro-4-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)aniline has been widely used in scientific research, particularly in the fields of biochemistry, cell biology, and medical diagnostics. It can be used to label and detect various biological molecules, such as proteins, nucleic acids, and lipids, in vitro and in vivo. This compound-labeled molecules can be imaged and tracked using various microscopy techniques, such as confocal microscopy and two-photon microscopy.